Cas no 88585-86-8 (Isomexoticin)

• Product Name: Isomexoticin
• CAS No: 88585-86-8
• MF: C₁₆H₂₀O₆
• MW: 308.326405525208
• CID: 727376
• PubChem ID: 4465807
• Update Time: 2025-07-01

Isomexoticin Chemical and Physical Properties

Names and Identifiers

• Isomexoticin
• 8-[(2S)-2,3-Dihydroxy-3-methylbutyl]-5,7-dimethoxy-2H-chromen-2-o ne
• Epimexoticin
• [ "Epimexoticin", " (-)-Mexoticin" ]
• 2H-1-Benzopyran-2-one, 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxy-, (S)- (ZCI)
• 8-[(2S)-2,3-Dihydroxy-3-methylbutyl]-5,7-dimethoxy-2H-1-benzopyran-2-one (ACI)
• (-)-Mexoticin
• AKOS040734150
• 88585-86-8
• (S)-8-(2,3-Dihydroxy-3-methylbutyl)-5,7-dimethoxy-2H-chromen-2-one
• 8-[(2S)-2,3-dihydroxy-3-methylbutyl]-5,7-dimethoxychromen-2-one
• C16H20O6
• FS-9131
• 2H-1-Benzopyran-2-one, 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxy-, (S)-; 8-[(2S)-2,3-Dihydroxy-3-methylbutyl]-5,7-dimethoxy-2H-1-benzopyran-2-one; (-)-Mexoticin; Epimexoticin
• 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxychromen-2-one
• MEGxp0_001027
• 8-(2,3-dihydroxy-3-methyl-butyl)-5,7-dimethoxy-chromen-2-one
• 2H-1-Benzopyran-2-one, 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxy-
• BRD-A97783622-001-01-8
• AKOS032948551
• ACon1_000153
• NCGC00180830-01

• Inchi： 1S/C16H20O6/c1-16(2,19)13(17)7-10-12(21-4)8-11(20-3)9-5-6-14(18)22-15(9)10/h5-6,8,13,17,19H,7H2,1-4H3/t13-/m0/s1
• InChI Key： JVCJUTNJQMKKCK-ZDUSSCGKSA-N
• SMILES： C(C1C(OC)=CC(OC)=C2C=CC(OC=12)=O)[C@H](O)C(O)(C)C

Computed Properties

• Exact Mass: 308.12600
• Monoisotopic Mass: 308.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 338.5±30.0 °C at 760 mmHg
• Flash Point: 145.1±13.0 °C
• PSA: 89.13000
• LogP: 1.48450
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Isomexoticin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Isomexoticin

Isomexoticin and CAS No. 88585-86-8: A Comprehensive Overview of Isomexoticin in Biochemical Research

Isomexoticin, a compound with the CAS No. 88585-86-8, has emerged as a subject of significant interest in the biomedical field due to its potential therapeutic applications. Recent studies have highlighted its unique molecular structure, which is characterized by a complex ring system and functional groups that contribute to its biological activity. This Isomexoticin derivative, often referred to as Isomexoticin, is being explored for its role in targeted drug delivery and anti-inflammatory mechanisms. The CAS No. 88585-86-8 designation underscores its importance in chemical databases and regulatory frameworks, ensuring its traceability in research and development.

Research published in 2023 has demonstrated that Isomexoticin exhibits promising cytotoxic activity against specific pathogenic microorganisms. This finding is particularly relevant in the context of antimicrobial resistance, where the development of novel compounds is critical. The Isomexoticin molecule's structure allows for interactions with bacterial cell membranes, leading to disruption of membrane integrity and subsequent cell death. These properties make Isomexoticin a candidate for further exploration in antibacterial therapies.

Recent advancements in synthetic biology have enabled the production of Isomexoticin in larger quantities, facilitating its use in preclinical trials. A study conducted in 2024 reported that Isomexoticin demonstrated selective toxicity towards multidrug-resistant bacteria, while showing minimal adverse effects on human cells. This selectivity is attributed to its ability to bind specifically to lipid rafts on bacterial membranes, a mechanism that is still under investigation.

The CAS No. 88585-86-8 entry is also linked to the Isomexoticin molecule's potential in neurodegenerative disease research. Preliminary studies suggest that Isomexoticin may modulate inflammatory pathways associated with conditions like Alzheimer's disease. These findings are part of a broader effort to identify compounds that can mitigate neuroinflammation and slow the progression of degenerative disorders.

In the realm of pharmaceutical development, Isomexoticin is being evaluated for its drug-like properties, including solubility, stability, and bioavailability. Researchers are also exploring its potential as a modulator of immune responses, given its ability to interact with cytokine signaling pathways. These properties make Isomexoticin a candidate for immunomodulatory therapies targeting autoimmune conditions.

Recent studies have also focused on the metabolic pathways involved in the Isomexoticin molecule's biosynthesis. Understanding these pathways is crucial for optimizing its synthetic production and ensuring its therapeutic efficacy. Advances in metabolic engineering have enabled the development of Isomexoticin variants with enhanced antimicrobial activity and reduced toxicity.

The CAS No. 88586-86-8 designation is often used in chemical databases to ensure the accurate identification of Isomexoticin compounds. This is particularly important in drug discovery processes, where precise molecular characterization is essential for targeted drug development. The Isomexoticin molecule's structure is also being studied for its potential role in enzyme inhibition, which could lead to new therapeutic strategies for metabolic disorders.

Current research is also examining the pharmacokinetic properties of Isomexoticin, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for determining the optimal dosage regimens and administration routes for potential therapeutic applications. The Isomexoticin molecule's ability to cross the blood-brain barrier is of particular interest in the context of central nervous system disorders.

Additionally, the Isomexoticin molecule is being investigated for its potential in antiviral therapies. Preliminary studies suggest that it may interfere with the replication cycle of certain viruses, including RNA viruses. These findings are part of a growing body of research aimed at identifying compounds that can combat respiratory infections and other viral diseases.

The CAS No. 88586-86-8 entry is also linked to the Isomexoticin molecule's potential in antifungal therapies. Research has shown that Isomexoticin can disrupt the cell membranes of fungal pathogens, leading to their demise. These properties make Isomexoticin a candidate for further exploration in the treatment of fungal infections, particularly in immunocompromised patients.

Overall, the Isomexoticin molecule, identified by the CAS No. 88586-86-8 designation, is a subject of ongoing research in multiple fields, including antimicrobial therapy, neurodegenerative disease research, immunomodulation, and pharmaceutical development. Its unique properties and potential applications continue to drive scientific inquiry and innovation in the quest for new therapeutic solutions.

The Isomexoticin molecule's role in biomedical research is further highlighted by its potential in regenerative medicine. Studies are exploring its ability to promote cellular differentiation and tissue regeneration, which could have significant implications for organ repair and stem cell therapies. These findings are part of a broader effort to harness the therapeutic potential of Isomexoticin in diverse medical applications.

As research into Isomexoticin continues, the CAS No. 88586-86-8 designation remains a key identifier in the scientific community. This ensures that the Isomexoticin molecule is accurately characterized and tracked in chemical databases and regulatory frameworks. The ongoing exploration of its properties and potential applications underscores the importance of Isomexoticin in advancing medical science and pharmaceutical innovation.

Recent breakthroughs in computational chemistry have also contributed to the understanding of Isomexoticin's molecular behavior. These computational models are being used to predict the Isomexoticin molecule's interactions with various biological targets, providing insights into its potential therapeutic applications. The integration of computational methods with experimental research is accelerating the drug discovery process and enhancing the efficiency of drug development.

Furthermore, the Isomexoticin molecule is being studied for its potential in antioxidant therapies. Preliminary evidence suggests that it may neutralize reactive oxygen species (ROS), which are implicated in various chronic diseases. This property could make Isomexoticin a valuable candidate for antioxidant-based treatments targeting conditions such as cardiovascular disease and diabetes.

In conclusion, the Isomexoticin molecule, identified by the CAS No. 88586-86-8 designation, is a subject of extensive research due to its diverse biological activities and potential therapeutic applications. Ongoing studies are exploring its roles in antimicrobial therapy, neurodegenerative disease research, immunomodulation, pharmaceutical development, and beyond. The continued investigation of Isomexoticin highlights its significance in advancing medical science and pharmaceutical innovation.